Cas no 885275-33-2 (1-(Pyrazin-2-yl)propan-2-amine)

• Product Name: 1-(Pyrazin-2-yl)propan-2-amine
• CAS No: 885275-33-2
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD06739046
• CID: 711251
• Update Time: 2025-05-20

1-(Pyrazin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrazin-2-yl)propan-2-amine
• 1-Methyl-2-pyrazin-2-yl-ethylamine
• 1-pyrazin-2-ylpropan-2-amine
• 2-Pyrazineethanamine, a-methyl-
• 1-pyrazin-2-ylprop-2-ylamine
• 2-Pyrazineethanamine,a-methyl
• CHEMBRDG-BB 4010867
• (1-methyl-2-pyrazin-2-ylethyl)amine(SALTDATA: 2HCl)
• 1-(2-pyrazinyl)propan-2-amine
• 2-Pyrazineethanamine, α-methyl-
• 1-(2-Pyrazinyl)-2-propanamine

• MDL： MFCD06739046
• Inchi： 1S/C7H11N3/c1-6(8)4-7-5-9-2-3-10-7/h2-3,5-6H,4,8H2,1H3
• InChI Key： NUCGDQSFJGMQQA-UHFFFAOYSA-N
• SMILES： N1=CC=NC=C1CC(C)N

Computed Properties

• Exact Mass: 137.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.061
• Boiling Point: 230.42°C at 760 mmHg
• Flash Point: 115.971°C
• Refractive Index: 1.533
• PSA: 51.80000
• LogP: 1.06660

1-(Pyrazin-2-yl)propan-2-amine Security Information

• HazardClass：IRRITANT

Additional information on 1-(Pyrazin-2-yl)propan-2-amine

Comprehensive Overview of 1-(Pyrazin-2-yl)propan-2-amine (CAS No. 885275-33-2): Properties, Applications, and Research Insights

1-(Pyrazin-2-yl)propan-2-amine (CAS No. 885275-33-2) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This pyrazine derivative combines a propan-2-amine backbone with a pyrazin-2-yl substituent, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula C₇H₁₁N₃ and molar mass 137.18 g/mol reflect its compact yet functionally rich architecture.

Recent studies highlight the compound's role in modulating central nervous system (CNS) targets, particularly in the context of neurotransmitter analogs. Researchers are investigating its potential as a scaffold for kinase inhibitors, with computational models suggesting favorable binding affinities. The amine group at the propan-2 position provides a handle for further derivatization, while the pyrazine ring contributes to π-stacking interactions critical for biomolecular recognition.

From a synthetic chemistry perspective, 885275-33-2 exemplifies modern heterocyclic building blocks strategies. Patent literature reveals its use in multi-step pharmaceutical syntheses, often serving as a precursor to more complex nitrogen-containing pharmacophores. The compound's stability under physiological pH conditions (predicted pKa ~9.2 for the amine group) makes it particularly valuable for medicinal chemistry applications.

Analytical characterization of 1-(Pyrazin-2-yl)propan-2-amine typically involves HPLC-MS (showing [M+H]⁺ peak at m/z 138.1) and NMR spectroscopy (characteristic pyrazine protons at δ 8.5-9.0 ppm). Its logP value of approximately 0.35 suggests moderate hydrophilicity, an important consideration for drug permeability studies. These physicochemical properties align with current trends in developing CNS-penetrant small molecules.

The compound's relevance extends to chemoinformatics and AI-driven drug design, where its structural features are used to train machine learning models for bioactivity prediction. Several QSAR studies have incorporated 885275-33-2 derivatives to explore molecular descriptor correlations with target engagement. This intersects with growing industry interest in fragment-based drug discovery approaches.

In material science applications, the pyrazine-amine conjugate system demonstrates interesting coordination chemistry with transition metals. Recent publications describe its use in constructing metal-organic frameworks (MOFs) with potential applications in molecular sensing. The compound's ability to form hydrogen-bonding networks makes it valuable for designing functional crystalline materials.

Safety and handling protocols for 1-(Pyrazin-2-yl)propan-2-amine follow standard organic compound precautions. While not classified as hazardous under current regulations, proper laboratory PPE including gloves and eye protection is recommended. Storage typically requires anhydrous conditions at 2-8°C to prevent amine degradation or pyrazine ring oxidation.

The commercial availability of CAS 885275-33-2 through specialty chemical suppliers has increased in recent years, reflecting growing demand from contract research organizations (CROs). Pricing trends indicate its premium status as a research-grade building block, with typical purity specifications ≥95% by HPLC analysis. Custom synthesis services often offer isotope-labeled versions (e.g., ¹⁵N or ¹³C) for advanced research applications.

Future research directions for this compound class may explore its potential in epigenetic modulation or as a fluorescent probe precursor. The structure-activity relationship (SAR) of pyrazine-amine hybrids remains an active area of investigation, particularly in the context of allosteric modulator development. These applications position 1-(Pyrazin-2-yl)propan-2-amine as a compound of continuing scientific interest.